Cas no 31704-80-0 (3-(5-Methyl-2-furyl)butyraldehyde)

3-(5-Methyl-2-furyl)butyraldehyde structure
31704-80-0 structure
Product Name:3-(5-Methyl-2-furyl)butyraldehyde
CAS No:31704-80-0
MF:C9H12O2
MW:152.190382957458
MDL:MFCD00209519
CID:88924
Update Time:2026-05-14

3-(5-Methyl-2-furyl)butyraldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Methyl-2-furyl)butyraldehyde
    • 3-(5-methylfuran-2-yl)butanal
    • 2-Furanpropanal,b,5-dimethyl
    • MDL: MFCD00209519
    • Inchi: InChI=1S/C9H12O2/c1-7(5-6-10)9-4-3-8(2)11-9/h3-4,6-7H,5H2,1-2H3
    • InChI Key: DFSVNSCDOZSUCT-UHFFFAOYSA-N
    • SMILES: CC(CC=O)C1=CC=C(C)O1

Computed Properties

  • Exact Mass: 152.08400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30.2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.009 g/mL at 25 °C(lit.)
  • Boiling Point: 93-94 °C14 mm Hg(lit.)
  • Flash Point: 136 °F
  • Refractive Index: n20/D 1.472(lit.)
  • PSA: 30.21000
  • LogP: 2.28050
  • Sensitiveness: Air Sensitive
  • FEMA: 3307 | 3-(5-METHYL-2-FURYL)-BUTANAL
  • Solubility: Not determined

3-(5-Methyl-2-furyl)butyraldehyde Security Information

  • Hazardous Material transportation number:UN 1989 3
  • WGK Germany:3
  • Hazard Category Code: 10
  • Safety Instruction: S16
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Packing Group:III
  • Risk Phrases:R10
  • Packing Group:III

3-(5-Methyl-2-furyl)butyraldehyde Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

3-(5-Methyl-2-furyl)butyraldehyde Pricemore >>

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abcr
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31704-80-0 99%
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